Cas no 1029439-87-9 (3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)

• Product Name: 3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• CAS No: 1029439-87-9
• MF: C₁₂H₁₅BF₂O₃
• MW: 256.0535
• MDL: MFCD22414561
• CID: 3041303
• PubChem ID: 57655290
• Update Time: 2025-06-11

3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• 2,6-Difluoro-4-hydroxyphenylboronic acid pinacol ester
• 3,5-Difluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenol
• Phenol, 3,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• AK468040
• 3,5-(Difluoro)phenol-4-boronic acid pinacol ester
• 3,5-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• SY244650
• MFCD22414561
• AKOS027420432
• DS-18842
• CS-0029509
• I12031
• SCHEMBL10269418
• 1029439-87-9

• MDL： MFCD22414561
• Inchi： 1S/C12H15BF2O3/c1-11(2)12(3,4)18-13(17-11)10-8(14)5-7(16)6-9(10)15/h5-6,16H,1-4H3
• InChI Key： LIKSHYKKNLSAFM-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C([H])=C(C=1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1)F)O[H]

Computed Properties

• Exact Mass: 256.1082308g/mol
• Monoisotopic Mass: 256.1082308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Additional information on 3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

Introduction to 3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS No. 1029439-87-9)

3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, identified by the CAS number 1029439-87-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of arylboronic acids, which are widely utilized as key intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The presence of both fluorine and boronic acid functional groups imparts unique electronic and steric properties, making it a valuable building block for the development of novel agrochemicals and pharmaceuticals.

The molecular structure of 3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol features a phenolic ring substituted with two fluorine atoms at the 3 and 5 positions, enhancing its lipophilicity and metabolic stability. The boronic acid moiety attached via a tetramethyltetrahydrodioxane (THD) boronate ester group improves solubility in polar organic solvents while maintaining stability under ambient conditions. This balance of chemical properties has positioned it as a preferred reagent in medicinal chemistry campaigns targeting central nervous system (CNS) therapeutics and anticancer agents.

In recent years, the demand for high-purity boronic acids has surged due to their role in constructing complex molecular architectures. The synthesis of 3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol exemplifies the advancements in transition-metal-catalyzed coupling reactions. Researchers have leveraged this compound to develop novel inhibitors of protein-protein interactions (PPIs), which are notoriously challenging to target with small molecules. The fluorine substituents play a critical role in modulating binding affinity by influencing hydrophobic interactions and electronic effects.

One of the most compelling applications of this compound lies in its utility as a precursor for fluorinated phenols—a class of molecules known for their enhanced bioavailability and resistance to metabolic degradation. Recent studies published in journals such as *Organic Letters* and *Journal of Medicinal Chemistry* highlight its use in generating potent kinase inhibitors. For instance, derivatives of 3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol have been reported to exhibit inhibitory activity against tyrosine kinases involved in tumor proliferation. The boronic acid functionality further enables post-synthetic modifications via cross-coupling reactions with aryl halides or alkynes.

The influence of fluorine atoms on pharmacokinetic properties has been extensively studied. In drug discovery pipelines, fluorination is often employed to improve metabolic stability by preventing oxidative degradation. The electron-withdrawing nature of fluorine also enhances binding interactions with biological targets by modulating aromatic stacking and hydrogen bonding networks. This has led to the development of next-generation antiviral agents where fluorinated phenols serve as pharmacophores.

From a synthetic chemistry perspective, 3, 5-Difluoro, 4, -(4, 4, 5, 5-tetramethyl, 1, 3, 2-dioxaborolan, 2-)phenol is notable for its compatibility with palladium-catalyzed cross-coupling reactions under mild conditions. The THD boronate ester provides excellent stability during storage and handling while being easily deprotected under acidic or basic conditions to yield the free boronic acid. This flexibility has made it a staple reagent in industrial-scale syntheses where reproducibility and cost-efficiency are paramount.

The pharmaceutical industry has also explored derivatives of this compound for their potential as radioligands in positron emission tomography (PET) imaging. Fluorine-labeled phenols are increasingly used to visualize neurotransmitter receptors or cancer biomarkers due to their high affinity and low background signal. Researchers have demonstrated that modifications at the phenol core can fine-tune binding selectivity without compromising solubility or stability.

Emerging applications extend beyond traditional drug development into advanced materials science. For example, fluorinated phenols have been incorporated into organic electronic devices where their electron-deficient structure contributes to charge transport properties. Additionally, the boronic acid functionality allows for covalent conjugation with polymers or nanoparticles via click chemistry approaches—a strategy gaining traction in targeted drug delivery systems.

The synthesis pathways for CAS No. 1029439-87-9 continue to evolve with innovations in flow chemistry and biocatalysis reducing reliance on hazardous reagents while improving scalability. Recent patents highlight continuous-flow processes that enhance yield while minimizing waste generation—a critical consideration given growing environmental regulations within the chemical sector.

Future directions may see expanded use of this compound as computational models predict new bioactive scaffolds incorporating both fluorine and boron motifs will emerge from machine learning-assisted drug design platforms currently under development by leading pharmaceutical companies worldwide.